Cas no 1251048-85-7 (2-methyl-3-(2-methyl-1H-imidazol-1-yl)-2-(propylamino)propanamide)

• Product Name: 2-methyl-3-(2-methyl-1H-imidazol-1-yl)-2-(propylamino)propanamide
• CAS No: 1251048-85-7
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 6540334
• PubChem ID: 61925360
• Update Time: 2025-07-22

2-methyl-3-(2-methyl-1H-imidazol-1-yl)-2-(propylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(2-methyl-1H-imidazol-1-yl)-2-(propylamino)propanamide
• AKOS011199294
• EN300-1139849
• 1251048-85-7

• Inchi： 1S/C11H20N4O/c1-4-5-14-11(3,10(12)16)8-15-7-6-13-9(15)2/h6-7,14H,4-5,8H2,1-3H3,(H2,12,16)
• InChI Key： DHPGNWOWWSIBDG-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CN1C=CN=C1C)NCCC)N

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-methyl-3-(2-methyl-1H-imidazol-1-yl)-2-(propylamino)propanamide

Introduction to 2-methyl-3-(2-methyl-1H-imidazol-1-yl)-2-(propylamino)propanamide (CAS No. 1251048-85-7) and Its Emerging Applications in Chemical Biology

The compound 2-methyl-3-(2-methyl-1H-imidazol-1-yl)-2-(propylamino)propanamide, identified by its CAS number 1251048-85-7, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This amide derivative, characterized by its intricate structural framework, has garnered attention due to its unique chemical properties and promising biological activities. The presence of a methyl-substituted imidazole ring and a propylamino side chain contributes to its distinct reactivity and interaction capabilities with biological targets.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The imidazole moiety, a key structural feature of this compound, is widely recognized for its role in various biological processes, including enzyme inhibition and receptor binding. Specifically, derivatives of imidazole have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of a methyl group at the 2-position of the imidazole ring further modulates its electronic and steric properties, enhancing its binding affinity to specific biological targets.

The propylamino substituent at the 2-position of the amide backbone introduces additional functionalization possibilities, enabling diverse chemical modifications that can fine-tune the pharmacological profile of the compound. This structural versatility makes 2-methyl-3-(2-methyl-1H-imidazol-1-yl)-2-(propylamino)propanamide a valuable scaffold for medicinal chemists seeking to develop innovative small-molecule drugs. The compound’s ability to engage with multiple biological pathways suggests its utility in addressing complex diseases that require multifaceted therapeutic interventions.

In the context of current research, this compound has been explored for its potential in modulating enzyme activity and cellular signaling pathways. For instance, studies have indicated that derivatives of imidazole-containing amides can interact with metalloproteinases, which are implicated in various pathological conditions such as cancer and neurodegenerative diseases. The methyl-substituted imidazole ring in this molecule may facilitate selective binding to these enzymes, thereby inhibiting their activity and mitigating disease progression.

Moreover, the propylamino group’s basic nature allows for interactions with acidic residues on protein surfaces, which is crucial for designing molecules with high binding affinity. This feature has been exploited in the development of kinase inhibitors, where precise targeting is essential for therapeutic efficacy. The combination of these structural elements makes 2-methyl-3-(2-methyl-1H-imidazol-1-yl)-2-(propylamino)propanamide a promising candidate for further investigation in kinase-driven diseases.

Recent computational studies have also shed light on the molecular dynamics of this compound, revealing insights into its conformational flexibility and binding modes. These simulations have been instrumental in predicting how modifications to the methyl-substituted imidazole ring or the propylamino side chain could enhance its pharmacokinetic properties. Such findings are critical for optimizing lead compounds before they enter preclinical testing, ensuring that only the most promising candidates advance to further stages of drug development.

The synthesis of 2-methyl-3-(2-methyl-1H-imidazol-1-yl)-2-(propylamino)propanamide involves multi-step organic reactions that highlight the compound’s synthetic accessibility. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, making it feasible for large-scale production if required. The use of chiral auxiliaries or asymmetric catalysis could further enhance enantioselectivity, which is crucial for developing enantiomerically pure drugs with improved therapeutic profiles.

In summary, 2-methyl-3-(2-methyl-1H-imidazol-1-yl)-2-(propylamino)propanamide (CAS No. 1251048-85-7) stands out as a structurally intriguing molecule with significant potential in chemical biology and pharmaceutical research. Its unique combination of a methyl-substituted imidazole ring and a propylamino side chain positions it as a versatile scaffold for drug discovery efforts targeting various diseases. As research continues to uncover new biological functions and therapeutic applications for heterocyclic compounds like this one, it is likely that this compound will play an increasingly important role in the development of next-generation pharmaceuticals.